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Compound of Interest

Compound Name: 1,1,1-Trifluoro-6-iodohexane

CAS No.: 104504-31-6

Cat. No.: B3030911

Get Quote

CAS: 104504-31-6 (Representative) | Formula:

| Mol.[1] Weight: 266.04 g/mol

Part 1: Executive Technical Summary
1,1,1-Trifluoro-6-iodohexane is a specialized fluorinated building block used primarily to

introduce the trifluoromethyl (

) motif with a defined lipophilic alkyl spacer.[1] Unlike perfluorinated iodides (e.g.,
perfluorohexyl iodide), this molecule possesses a hybrid structure: a chemically inert fluorinated
"tail" and a reactive alkyl iodide "head."[1]

Critical Safety Distinction: While the

group imparts metabolic stability, the terminal alkyl iodide (

) is a potent alkylating agent.[1] It must be handled with the presumption of genotoxicity and
high reactivity toward biological nucleophiles (DNA, proteins).[1] Furthermore, the carbon-
iodine bond is photosensitive, undergoing homolytic cleavage to release free iodine (
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), which correlates with increased toxicity and reagent degradation.[1]

Part 2: Physicochemical Profile & Hazard
Identification[2][3]
Table 1: Physicochemical Properties
Data represents consensus values for primary alkyl iodides with fluorinated tails.[1]

Property Value / Characteristic Operational Implication

Physical State Liquid
Potential for

splashes/aerosols.[1]

Appearance Colorless to pale pink

Pink/Violet color indicates

decomposition (free Iodine

release).[1]

Boiling Point ~180–185°C (Est.)

Low vapor pressure, but

volatile enough to require fume

hood.[1]

Density ~1.5 – 1.6 g/mL

Heavy liquid; pipetting requires

reverse-technique to prevent

dripping.[1]

Solubility
Immiscible in water; Soluble in

DCM, THF, Et2O

Use organic solvents for spill

cleanup; aqueous washes

ineffective alone.[1]

Flash Point > 65°C (Est.)[1]
Combustible. Keep away from

high heat/open flames.

Toxicology & Reactivity Analysis[1][3][4]
Alkylating Potential: The primary hazard is the displacement of the iodide leaving group by

biological nucleophiles.[1] This classifies the compound as a suspect mutagen/carcinogen.[1]

Lachrymator/Irritant: Vapors are irritating to the respiratory tract (STOT-SE 3).[1] Direct

contact causes severe eye and skin irritation.[1]
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Photolytic Instability: Exposure to UV/visible light cleaves the C-I bond.[1]

Mechanism:[2][3][4][5]

Consequence: Accumulation of

acts as an oxidizer and can poison transition metal catalysts (e.g., Pd, Ni) in downstream
cross-coupling reactions.[1]

Part 3: Storage & Stability Protocols
To maintain reagent integrity and safety, a "Self-Validating Storage System" is required.[1]

Protocol: The Copper Stabilization Method
Alkyl iodides should be stored with a stabilizer to scavenge free iodine radicals.

Stabilizer: Activated Copper (Cu) turnings or wire.[1]

Mechanism:

(Insoluble precipitate).[1]

Visual Check: If the copper surface turns black/grey and the liquid remains colorless, the

stabilizer is working.[1] If the liquid turns pink, the stabilizer is exhausted.[1]

Storage Conditions
Temperature: 2°C to 8°C (Refrigerated).

Light: Amber glass vials wrapped in aluminum foil.

Atmosphere: Store under Argon or Nitrogen (prevents oxidation of the radical intermediate if

decomposition occurs).[1]

Part 4: Safe Handling Workflow (Visualization)
The following diagram outlines the logical flow for handling this light-sensitive alkylating agent,

emphasizing engineering controls and waste segregation.
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Caption: Logical workflow for handling 1,1,1-Trifluoro-6-iodohexane, incorporating visual

quality checks and specific waste streams.
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Part 5: Engineering Controls & PPE[5]
Glove Permeation Strategy
Standard latex gloves provide zero protection against alkyl iodides, which can permeate in

seconds.[1]

Primary Layer: Silver Shield® (Laminate) or Viton® (Best resistance).[1]

Secondary Layer: Nitrile (Disposable) – used over the laminate glove for dexterity and to

protect the inner glove from gross contamination.[1]

Protocol: "Double-gloving" is mandatory. If the outer nitrile glove is splashed, strip and

replace immediately.[1]

Ventilation
Requirement: Certified Chemical Fume Hood operating at face velocity > 100 fpm.[1]

Justification: Prevents inhalation of volatile iodine species and alkylating vapors.[1]

Transfer Techniques
Glass Syringes: Use gas-tight glass syringes with Luer-lock needles.[1] Avoid plastic

syringes as the iodinated compound may leach plasticizers or swell the plunger rubber.[1]

Positive Displacement: Due to high density (~1.6 g/mL), air-displacement pipettes will drip.[1]

Use positive displacement pipettes or reverse-pipetting technique.[1]

Part 6: Emergency Response & Decontamination
Spill Cleanup Logic
Standard absorbents are insufficient if iodine release occurs.[1] The cleanup must chemically

neutralize the oxidant.[1]

The Thiosulfate Neutralization Protocol:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]
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PPE: Don Silver Shield gloves and respiratory protection (if outside hood).[1]

Neutralize:

Prepare a 10% Sodium Thiosulfate (

) aqueous solution.

Spray/pour over the spill.[1]

Visual Indicator: The red/brown iodine color will fade to colorless/yellow as Iodine is

reduced to Iodide (

).[1]

Absorb: Use vermiculite or sand to absorb the liquid.[1]

Disposal: Collect in a container marked "Halogenated Organic Waste + Reducing Agent."

First Aid
Skin Contact: Wash with soap and water for 15 minutes.[1] Note: Do not use ethanol; it

enhances skin absorption of alkyl halides.

Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological evaluation.

Part 7: Synthesis & Reaction Safety (Expert Insight)
When using 1,1,1-Trifluoro-6-iodohexane in synthesis (e.g., Grignard formation or Lithium-

Halogen exchange), be aware of the Thermal Runaway Risk.[1]

Reaction Diagram: Degradation vs. Utility
The following diagram illustrates the competing pathways between successful activation and

dangerous degradation.
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Caption: Competing pathways: Light induces degradation (Red), while controlled metal

insertion yields useful intermediates (Green).[1]

Key Insight: If the reagent is pink (degraded), the free Iodine will react with Magnesium metal (

) before the alkyl halide reacts.[1] This consumes the activator and can delay the initiation of
the Grignard reaction, leading to a sudden, hazardous exotherm once the induction period
ends.[1] Always wash pink reagent with dilute thiosulfate and dry over

before use in metal-mediated reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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